Cas no 57946-55-1 (1-(3-amino-phenyl)-2-bromo-ethanone)

1-(3-amino-phenyl)-2-bromo-ethanone structure
57946-55-1 structure
Product Name:1-(3-amino-phenyl)-2-bromo-ethanone
CAS No:57946-55-1
MF:C8H8BrNO
MW:214.0592212677
CID:947795
PubChem ID:12541250
Update Time:2025-04-19

1-(3-amino-phenyl)-2-bromo-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-amino-phenyl)-2-bromo-ethanone
    • 1-(3-aminophenyl)-2-bromoEthanone
    • 2-BROMO-3'-AMINOACETOPHENONE
    • SCHEMBL4331570
    • A831680
    • 57946-55-1
    • DA-31260
    • MFCD06738748
    • 1-(3-aminophenyl)-2-bromanyl-ethanone
    • DTXSID50501855
    • 3 inverted exclamation mark -Amino-2-bromoacetophenone
    • SY314954
    • AB27803
    • CS-0363455
    • 1-(3-AMINOPHENYL)-2-BROMOETHAN-1-ONE
    • Inchi: 1S/C8H8BrNO/c9-5-8(11)6-2-1-3-7(10)4-6/h1-4H,5,10H2
    • InChI Key: GCXPRJDKXBACNF-UHFFFAOYSA-N
    • SMILES: BrCC(C1C=CC=C(C=1)N)=O

Computed Properties

  • Exact Mass: 212.97900
  • Monoisotopic Mass: 212.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09000
  • LogP: 2.42760

1-(3-amino-phenyl)-2-bromo-ethanone Pricemore >>

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